Cas no 866143-98-8 (N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea)
N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- 866143-98-8
- 1H-pyrazolo[3,4-b]pyridin-5-ylthiourea
- {1H-pyrazolo[3,4-b]pyridin-5-yl}thiourea
- 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)thiourea
- N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea
- AKOS015993823
- MFCD03102870
- 9R-0605
-
- Inchi: 1S/C7H7N5S/c8-7(13)11-5-1-4-2-10-12-6(4)9-3-5/h1-3H,(H3,8,11,13)(H,9,10,12)
- InChI Key: JJHOMMCFMBUJMA-UHFFFAOYSA-N
- SMILES: S=C(N)NC1=CN=C2C(C=NN2)=C1
Computed Properties
- Exact Mass: 193.04221642g/mol
- Monoisotopic Mass: 193.04221642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 112Ų
N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625391-1mg |
1-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea |
866143-98-8 | 98% | 1mg |
¥519.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625391-2mg |
1-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea |
866143-98-8 | 98% | 2mg |
¥504.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625391-5mg |
1-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea |
866143-98-8 | 98% | 5mg |
¥637.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625391-10mg |
1-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea |
866143-98-8 | 98% | 10mg |
¥756.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625391-20mg |
1-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea |
866143-98-8 | 98% | 20mg |
¥1117.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625391-25mg |
1-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea |
866143-98-8 | 98% | 25mg |
¥1134.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625391-50mg |
1-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea |
866143-98-8 | 98% | 50mg |
¥1226.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625391-100mg |
1-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea |
866143-98-8 | 98% | 100mg |
¥2194.00 | 2024-04-27 |
N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea
Comprehensive Overview of N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea (CAS No. 866143-98-8)
N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea (CAS No. 866143-98-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of pyrazolopyridine derivatives, which are known for their diverse biological activities. The presence of a thiourea moiety in its structure further enhances its reactivity and interaction with biological targets, making it a promising candidate for drug discovery and development.
In recent years, the scientific community has shown growing interest in N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea due to its potential role in modulating enzyme activity and protein-protein interactions. Researchers are particularly intrigued by its ability to act as a scaffold for designing novel inhibitors targeting kinases and other enzymes involved in signal transduction pathways. This aligns with the current trend in precision medicine and targeted therapy, where small molecules like this compound are explored for their specificity and efficacy.
The compound's CAS No. 866143-98-8 is often searched in databases like PubChem and ChemSpider, reflecting its relevance in chemical and pharmacological studies. Its pyrazolopyridine core is a common motif in many FDA-approved drugs, which underscores its importance in medicinal chemistry. Users frequently query about its synthetic routes, physicochemical properties, and bioactivity profiles, indicating a strong demand for detailed information on this molecule.
From a synthetic perspective, N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea can be prepared through multi-step organic reactions involving condensation and cyclization processes. The thiourea group introduces additional versatility, allowing for further functionalization to optimize its pharmacological properties. This adaptability makes it a valuable building block in combinatorial chemistry and high-throughput screening campaigns.
Another area of interest is the compound's potential application in neurodegenerative disease research. Given the rising prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are exploring small molecules that can cross the blood-brain barrier and modulate pathological pathways. The pyrazolopyridine-thiourea hybrid structure offers a promising starting point for such investigations, as it combines lipophilicity with hydrogen-bonding capabilities.
In addition to its therapeutic potential, N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea is also studied for its material science applications. Its conjugated system and electron-rich heteroatoms make it a candidate for organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. This multidisciplinary relevance highlights the compound's versatility beyond traditional pharmaceutical uses.
Safety and environmental impact are critical considerations in modern chemical research. While CAS No. 866143-98-8 is not classified as hazardous under current regulations, researchers are encouraged to follow best practices in handling and disposal. The compound's stability and degradation pathways are subjects of ongoing study to ensure its sustainable use in industrial and academic settings.
In conclusion, N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea (CAS No. 866143-98-8) represents a fascinating intersection of chemistry, biology, and materials science. Its structural features and functional groups offer numerous opportunities for innovation in drug design, enzyme inhibition, and advanced materials. As research progresses, this compound is likely to remain a focal point in scientific discussions and applications.
866143-98-8 (N-(1H-pyrazolo[3,4-b]pyridin-5-yl)thiourea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)